Cas no 1021919-38-9 (2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole)

• Product Name: 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole
• CAS No: 1021919-38-9
• MF: C₁₉H₂₁BN₂O₂
• MW: 320.193244695663
• CID: 2857771
• Update Time: 2023-08-10

2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Benzimidazol-2-yl)benzeneboronic acid, pinacol ester
• 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1h-benzo[d]imidazole
• 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazole

• Inchi： 1S/C19H21BN2O2/c1-18(2)19(3,4)24-20(23-18)14-11-9-13(10-12-14)17-21-15-7-5-6-8-16(15)22-17/h5-12H,1-4H3,(H,21,22)
• InChI Key： VKTQVXBRQSBBLU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NC4C=CC=CC=4N3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.169608g/mol
• Monoisotopic Mass: 320.169608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• Molecular Weight: 320.2g/mol